Cas no 1806182-24-0 (3-Amino-4-(aminomethyl)-5-bromo-2-(trifluoromethoxy)pyridine)

• Product Name: 3-Amino-4-(aminomethyl)-5-bromo-2-(trifluoromethoxy)pyridine
• CAS No: 1806182-24-0
• MF: C₇H₇BrF₃N₃O
• MW: 286.049190759659
• CID: 4798505
• Update Time: 2025-10-31

3-Amino-4-(aminomethyl)-5-bromo-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(aminomethyl)-5-bromo-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H7BrF3N3O/c8-4-2-14-6(15-7(9,10)11)5(13)3(4)1-12/h2H,1,12-13H2
• InChI Key： JTYYNLHTKAACGD-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1CN)N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• XLogP3: 1.8
• Topological Polar Surface Area: 74.2

Additional information on 3-Amino-4-(aminomethyl)-5-bromo-2-(trifluoromethoxy)pyridine

Recent Advances in the Study of 3-Amino-4-(aminomethyl)-5-bromo-2-(trifluoromethoxy)pyridine (CAS: 1806182-24-0)

The compound 3-Amino-4-(aminomethyl)-5-bromo-2-(trifluoromethoxy)pyridine (CAS: 1806182-24-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethoxy and bromo substituents, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and antimicrobial agents. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic efficacy.

One of the key advancements in the study of this compound is its role as a building block in the synthesis of targeted kinase inhibitors. Researchers have demonstrated that the presence of the trifluoromethoxy group enhances the compound's binding affinity to specific kinase domains, making it a valuable scaffold for drug design. In a recent publication in the Journal of Medicinal Chemistry, a team of scientists reported the successful incorporation of 3-Amino-4-(aminomethyl)-5-bromo-2-(trifluoromethoxy)pyridine into a series of potent inhibitors targeting the epidermal growth factor receptor (EGFR), a critical player in cancer progression. The study highlighted the compound's ability to improve selectivity and reduce off-target effects, a common challenge in kinase inhibitor development.

In addition to its applications in oncology, this compound has also been explored for its antimicrobial properties. A study published in Bioorganic & Medicinal Chemistry Letters revealed that derivatives of 3-Amino-4-(aminomethyl)-5-bromo-2-(trifluoromethoxy)pyridine exhibit significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics. These findings suggest that this compound could serve as a lead structure for the development of new antimicrobial agents to address the growing threat of antibiotic resistance.

Another area of interest is the compound's potential in central nervous system (CNS) drug discovery. Preliminary studies have indicated that 3-Amino-4-(aminomethyl)-5-bromo-2-(trifluoromethoxy)pyridine can cross the blood-brain barrier, a critical requirement for CNS-active drugs. Researchers are currently investigating its utility in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's, where modulation of specific neurotransmitter systems is desired. Early results from in vitro and in vivo models are encouraging, though further optimization is needed to improve pharmacokinetic properties.

The synthesis of 3-Amino-4-(aminomethyl)-5-bromo-2-(trifluoromethoxy)pyridine has also seen notable progress. Recent work has focused on developing more efficient and scalable synthetic routes to facilitate its broader application in drug discovery. A team from the University of Cambridge recently reported a novel catalytic method that significantly reduces the number of steps required to produce this compound, while maintaining high yield and purity. This advancement is expected to lower production costs and accelerate the pace of research involving this promising molecule.

In conclusion, 3-Amino-4-(aminomethyl)-5-bromo-2-(trifluoromethoxy)pyridine (CAS: 1806182-24-0) represents a versatile and pharmacologically relevant scaffold with applications spanning oncology, infectious diseases, and CNS disorders. Its unique structural features and demonstrated biological activities make it a compelling subject for ongoing and future research. As synthetic methodologies continue to improve and our understanding of its mechanism of action deepens, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.